Cas no 70445-84-0 (1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol)

1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol structure
70445-84-0 structure
Product Name:1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
CAS No:70445-84-0
MF:C12H14OS
MW:206.303962230682
CID:843944
PubChem ID:21678054
Update Time:2025-04-19

1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
    • 1-(1-benzothiophen-2-yl)-2-methylpropan-1-ol
    • Benzo[b]thiophene-2-methanol, α-(1-methylethyl)-
    • DTXSID00616827
    • 70445-84-0
    • Inchi: 1S/C12H14OS/c1-8(2)12(13)11-7-9-5-3-4-6-10(9)14-11/h3-8,12-13H,1-2H3
    • InChI Key: VWSITIDFYLJEDK-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1C(C(C)C)O

Computed Properties

  • Exact Mass: 206.07653624g/mol
  • Monoisotopic Mass: 206.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 48.5Ų

1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol Pricemore >>

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